Cas no 87626-56-0 (4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester)

• Product Name: 4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester
• CAS No: 87626-56-0
• MF: C₂₃H₂₅NO₄
• MW: 379.4489
• CID: 992729
• PubChem ID: 55750
• Update Time: 2024-10-26

4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• LM 985
• 2-(diethylamino)ethyl 2-(4-oxo-2-phenylchromen-8-yl)acetate
• LM985
• 3MQU39G359
• 4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester,hydrochloride
• NCIMech_000531
• Flavone acetic acid diethanolamine ester
• BDBM50154469
• Oxo-4-phenyl-2,4,H-1-benzopyran-8-yl 2-diethylaminoethyl acetate hcl
• NCI60_002422
• 2-diethylaminoethyl 2-(4-oxo-2-phenyl-chromen-8-yl)acetate
• 2-(Diethylamino)ethyl (4-oxo-2-phenyl-4H-chromen-8-yl)acetate
• 4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester
• DTXSID601007706
• LM-985
• 87626-57-1
• 4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester-
• 2-(diethylamino)ethyl 2-(4-oxo-2-phenyl-4H-chromen-8-yl)acetate
• UNII-3MQU39G359
• NSC 293015
• CHEMBL188797
• 2-(Diethylamino)ethyl (4-oxo-2-phenyl-4H-chromen-8-yl)acetate #
• AKOS040741963
• 87626-56-0
• CS-7450
• Diethyl-{2-[2-(4-oxo-2-phenyl-4H-chromen-8-yl)-acetoxy]-ethyl}-ammonium
• NCI-293015
• HY-U00379
• Mitoflaxone 2-(diethylamino)ethyl ester
• ZMLZQKCBYPEYMG-UHFFFAOYSA-N
• DA-75059
• 2-(Diethylamino)ethyl (4-oxo-2-phenyl-4H-1-benzopyran-8-yl)acetate
• CCG-35538

• Inchi： 1S/C23H25NO4/c1-3-24(4-2)13-14-27-22(26)15-18-11-8-12-19-20(25)16-21(28-23(18)19)17-9-6-5-7-10-17/h5-12,16H,3-4,13-15H2,1-2H3
• InChI Key： ZMLZQKCBYPEYMG-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C1C([H])=C([H])C([H])=C2C(C([H])=C(C3C([H])=C([H])C([H])=C([H])C=3[H])OC=12)=O)=O)C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 379.178358g/mol
• Monoisotopic Mass: 379.178358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8
• Molecular Weight: 379.4g/mol

4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones